Cas no 1806701-59-6 (Methyl 2-(3-bromopropyl)-6-methylphenylacetate)
Methyl 2-(3-bromopropyl)-6-methylphenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(3-bromopropyl)-6-methylphenylacetate
-
- Inchi: 1S/C13H17BrO2/c1-10-5-3-6-11(7-4-8-14)12(10)9-13(15)16-2/h3,5-6H,4,7-9H2,1-2H3
- InChI Key: DIGXMFCNYRGXHB-UHFFFAOYSA-N
- SMILES: BrCCCC1C=CC=C(C)C=1CC(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 218
- XLogP3: 3.5
- Topological Polar Surface Area: 26.3
Methyl 2-(3-bromopropyl)-6-methylphenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010008098-250mg |
Methyl 2-(3-bromopropyl)-6-methylphenylacetate |
1806701-59-6 | 97% | 250mg |
504.00 USD | 2021-07-06 | |
| Alichem | A010008098-500mg |
Methyl 2-(3-bromopropyl)-6-methylphenylacetate |
1806701-59-6 | 97% | 500mg |
798.70 USD | 2021-07-06 | |
| Alichem | A010008098-1g |
Methyl 2-(3-bromopropyl)-6-methylphenylacetate |
1806701-59-6 | 97% | 1g |
1,519.80 USD | 2021-07-06 |
Methyl 2-(3-bromopropyl)-6-methylphenylacetate Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on Methyl 2-(3-bromopropyl)-6-methylphenylacetate
Methyl 2-(3-bromopropyl)-6-methylphenylacetate (CAS No. 1806701-59-6): A Comprehensive Overview in Modern Chemical Biology
Methyl 2-(3-bromopropyl)-6-methylphenylacetate, identified by its unique chemical identifier CAS No. 1806701-59-6, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical probes. The presence of both bromine and methyl substituents on a phenylacetic acid backbone suggests a versatile scaffold that could be modulated for various biological activities.
The structural composition of Methyl 2-(3-bromopropyl)-6-methylphenylacetate encompasses a phenyl ring substituted at the 2-position with a 3-bromopropyl group and at the 6-position with a methyl group, linked to an acetic acid ester moiety. This specific arrangement of functional groups opens up numerous possibilities for interactions with biological targets, making it a valuable candidate for further investigation. The bromine atom, in particular, serves as a handle for further chemical modifications, enabling the synthesis of derivatives with tailored properties.
In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs), which are crucial for many cellular processes. The phenylacetic acid scaffold is known to have affinity for certain protein targets, and modifications such as those present in Methyl 2-(3-bromopropyl)-6-methylphenylacetate can enhance or redirect these interactions. For instance, studies have shown that phenylacetic acid derivatives can interact with enzymes and receptors involved in neurodegenerative diseases, inflammation, and cancer.
One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex bioactive molecules. The ester group in Methyl 2-(3-bromopropyl)-6-methylphenylacetate can be readily hydrolyzed or transesterified, allowing for the introduction of different functional groups at the acetic acid moiety. This flexibility is particularly valuable in drug discovery pipelines, where rapid diversification of molecular structures is often required to identify lead compounds.
Recent advancements in computational chemistry have also contributed to the renaissance of phenylacetic acid derivatives as pharmacophores. Molecular modeling studies have demonstrated that modifications at specific positions on the phenyl ring can significantly alter binding affinity and selectivity. In particular, the introduction of bromine substituents has been shown to enhance binding interactions with certain protein targets, making compounds like Methyl 2-(3-bromopropyl)-6-methylphenylacetate attractive candidates for structure-activity relationship (SAR) studies.
The pharmaceutical industry has long recognized the importance of structural diversity in drug design. The unique combination of functional groups in Methyl 2-(3-bromopropyl)-6-methylphenylacetate positions it as a promising candidate for further exploration in this context. Researchers are increasingly leveraging high-throughput screening (HTS) technologies to identify novel bioactivities associated with such compounds. The ability to rapidly test large libraries of structurally diverse molecules has accelerated the discovery process significantly.
In addition to its potential as a drug candidate, Methyl 2-(3-bromopropyl)-6-methylphenylacetate may also find applications as a biochemical probe. By tagging this molecule with fluorescent or luminescent labels, researchers can investigate its interactions within cellular environments non-invasively. Such probes are invaluable tools for understanding complex biological pathways and have been instrumental in elucidating mechanisms underlying various diseases.
The synthesis of complex organic molecules like Methyl 2-(3-bromopropyl)-6-methylphenylacetate has been revolutionized by modern synthetic techniques such as transition metal-catalyzed cross-coupling reactions. These methods allow for efficient construction of carbon-carbon bonds and have enabled the preparation of intricate molecular architectures that were previously inaccessible. The bromine substituent on this compound serves as an excellent leaving group for such transformations, facilitating further functionalization.
The safety and regulatory aspects associated with handling compounds like Methyl 2-(3-bromopropyl)-6-methylphenylacetate are also critical considerations. While not classified as hazardous materials under current regulations, proper handling procedures must be followed to ensure worker safety and environmental protection. Storage conditions should be controlled to prevent degradation, and disposal must comply with local guidelines.
In conclusion, Methyl 2-(3-bromopropyl)-6-methylphenylacetate (CAS No. 1806701-59-6) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents and biochemical probes. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone in the quest for innovative solutions to complex biological challenges.
1806701-59-6 (Methyl 2-(3-bromopropyl)-6-methylphenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)